Icarisid I
Icarisid I
Brand Name:
Vulcanchem
CAS No.:
56725-99-6
VCID:
VC0191538
InChI:
InChI=1S/C27H30O11/c1-12(2)4-9-15-17(36-27-24(34)22(32)20(30)18(11-28)37-27)10-16(29)19-21(31)23(33)25(38-26(15)19)13-5-7-14(35-3)8-6-13/h4-8,10,18,20,22,24,27-30,32-34H,9,11H2,1-3H3/t18-,20-,22+,24-,27-/m1/s1
SMILES:
Molecular Formula:
C27H30O11
Molecular Weight:
530.5 g/mol
Icarisid I
CAS No.: 56725-99-6
Natural Products
VCID: VC0191538
Molecular Formula: C27H30O11
Molecular Weight: 530.5 g/mol
| CAS No. | 56725-99-6 |
|---|---|
| Product Name | Icarisid I |
| Molecular Formula | C27H30O11 |
| Molecular Weight | 530.5 g/mol |
| IUPAC Name | 3,5-dihydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-enyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one |
| Standard InChI | InChI=1S/C27H30O11/c1-12(2)4-9-15-17(36-27-24(34)22(32)20(30)18(11-28)37-27)10-16(29)19-21(31)23(33)25(38-26(15)19)13-5-7-14(35-3)8-6-13/h4-8,10,18,20,22,24,27-30,32-34H,9,11H2,1-3H3/t18-,20-,22+,24-,27-/m1/s1 |
| Standard InChIKey | IYCPMVXIUPYNHI-WPKKLUCLSA-N |
| Isomeric SMILES | CC(=CCC1=C(C=C(C2=C1OC(=C(C2=O)O)C3=CC=C(C=C3)OC)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)C |
| Canonical SMILES | CC(=CCC1=C(C=C(C2=C1OC(=C(C2=O)O)C3=CC=C(C=C3)OC)O)OC4C(C(C(C(O4)CO)O)O)O)C |
| Synonyms | icariside I |
| PubChem Compound | 5745470 |
| Last Modified | Nov 11 2021 |
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